19-Hydroxyandrost-4-ene-3,17-dione

Description

19-Hydroxyandrost-4-ene-3,17-dione is a naturally occurring steroid and an androstanoid . It functions as a 19-hydroxy steroid, a 3-oxo steroid, and a 17-oxo steroid . Other names for this chemical include 19-hydroxyandrostendione, 4-Androsten-19-ol-3,17-dione, and 4-Androstene-3,17-dione-19-ol . The molecular formula is C19H26O3 and its molecular weight is 302.41 g/mol . It typically presents as an off-white to pale yellow solid .

This compound has uses as a novel substituted estrogen and as an aromatase inhibitor . It can induce neuroendocrine trans-differentiation of prostate cancer cells through an olfactory receptor . Melting point is recorded at 168-169 °C, and it is slightly soluble in chloroform and methanol .

A similar compound is 7alpha-Hydroxyandrost-4-ene-3,17-dione, also known as 7alpha-Hydroxyandrostenedione, with the molecular formula C19H26O3 and a molecular weight of 302.4 g/mol . Another related steroid is 16α-Hydroxyandrostenedione, also known as 16α-hydroxyandrost-4-ene-3,17-dione, an endogenous steroid and metabolic intermediate in estriol biosynthesis during pregnancy .

• CAS No.: 510-64-5
• Product Name: 19-Hydroxyandrost-4-ene-3,17-dione
• Molecular Formula: C19H26O3
• Molecular Weight: 302.4 g/mol
• IUPAC Name: (8R,9S,10S,13S,14S)-10-(hydroxymethyl)-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
• Standard InChI: InChI=1S/C19H26O3/c1-18-8-7-16-14(15(18)4-5-17(18)22)3-2-12-10-13(21)6-9-19(12,16)11-20/h10,14-16,20H,2-9,11H2,1H3/t14-,15-,16-,18-,19+/m0/s1
• Standard InChIKey: XGUHPTGEXRHMQQ-BGJMDTOESA-N
• SMILES: CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34CO
• Canonical SMILES: CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34CO
• Appearance: Off-White to Pale Yellow Solid
• Purity: > 95%
• Synonyms: 19-HAED; 19-hydroxy-4-androstene-3,17-dione; 19-hydroxy-4-androstene-3,17-dione, 18O-labeled; 19-hydroxyandrost-4-ene-3,17-dione; 19-hydroxyandrostenedione
• PubChem Compound: 252379
• Last Modified: Aug 15 2023